Cas no 1207181-59-6 (Scutebata C)

• Product Name: Scutebata C
• CAS No: 1207181-59-6
• Molecular Formula: C₂₈H₃₅NO₉
• Molecular Weight: 529.57900
• CID: 837228
• PubChem ID: 46183386

Scutebata C Properties

Names and Identifiers

• Scutebata C
• (1R,2S,3R,4S,4aS,8aR)-4-[(1S)-1-Acetoxy-2-(4-hydroxy-5-oxo-2,5-di hydro-3-furanyl)ethyl]-2,3-dihydroxy-3,4,8,8a-tetramethyl-1,2,3,4 ,4a,5,6,8a-octahydro-1-naphthalenyl nicotinate
• [ "" ]
• 1207181-59-6
• CS-0016671
• HY-N1267
• [(1R,2S,3R,4S,4aS,8aR)-4-[(1S)-1-acetyloxy-2-(4-hydroxy-5-oxo-2H-furan-3-yl)ethyl]-2,3-dihydroxy-3,4,8,8a-tetramethyl-2,4a,5,6-tetrahydro-1H-naphthalen-1-yl] pyridine-3-carboxylate
• DTXSID901318306
• FS-10231
• CHEMBL3974045
• AKOS032961657
• (1R,2S,3R,4S,4AS,8aR)-4-((S)-1-acetoxy-2-(4-hydroxy-5-oxo-2,5-dihydrofuran-3-yl)ethyl)-2,3-dihydroxy-3,4,8,8a-tetramethyl-1,2,3,4,4a,5,6,8a-octahydronaphthalen-1-yl nicotinate

• InChIKey： ZZDJHMJHKZYAFI-MDLIPRPFSA-N
• Inchi： InChI=1S/C28H35NO9/c1-15-8-6-10-19-26(15,3)23(38-24(33)17-9-7-11-29-13-17)22(32)28(5,35)27(19,4)20(37-16(2)30)12-18-14-36-25(34)21(18)31/h7-9,11,13,19-20,22-23,31-32,35H,6,10,12,14H2,1-5H3/t19-,20-,22-,23-,26-,27-,28-/m0/s1
• SMILES： CC1=CCC[C@H]2[C@]1([C@H]([C@@H]([C@]([C@]2(C)[C@H](CC3=C(C(=O)OC3)O)OC(=O)C)(C)O)O)OC(=O)c4cccnc4)C

Computed Properties

• Exact Mass: 529.23100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 8
• Monoisotopic Mass: 529.231
• Heavy Atom Count: 38
• Complexity: 1050
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 153A^2

Experimental Properties

• LogP: 2.79210
• PSA: 152.48000
• Boiling Point: 691.7±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.3 mmHg at 25°C
• Flash Point: 372.1±31.5 °C
• Color/Form: Powder
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones